Cas no 1167-48-2 (17,21-Dihydroxypregnenolone)

• Product Name: 17,21-Dihydroxypregnenolone
• CAS No: 1167-48-2
• MF: C₂₁H₃₂O₄
• MW: 348.476387023926
• CID: 182080
• Update Time: 2025-04-19

17,21-Dihydroxypregnenolone Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3,17,21-trihydroxy-, (3b)-
• (3b)-3,17,21-trihydroxy-Pregn-5-en-20-one
• 17,21-DIHYDROXYPREGNENOLONE
• 3β,17α,21-Trihydroxy-5-pregnen-20-one
• (3beta)-3,17,21-trihydroxypregn-5-en-20-one
• (3α,7α)-3,7-dihydroxycholan-24-oic acid
• 3b,17a,21-Trihydroxypregnenone
• 17,21-Dihydroxypregnenolone

• Inchi： 1S/C21H32O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h3,14-17,22-23,25H,4-12H2,1-2H3/t14-,15+,16-,17-,19-,20-,21-/m0/s1
• InChI Key： JNHJGXQUDOYJAK-IYRCEVNGSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 348.23016

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids